Cas no 1690862-77-1 (5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1690862-77-1
• MF: C₉H₄BrClN₂O₃
• MW: 303.496660232544
• CID: 5793257
• PubChem ID: 107992873
• Update Time: 2025-10-29

5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1119832
• 1690862-77-1
• 5-(2-bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C9H4BrClN2O3/c10-6-3-4(11)1-2-5(6)8-12-7(9(14)15)13-16-8/h1-3H,(H,14,15)
• InChI Key： VROMOEOKZLWHGL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1=NC(C(=O)O)=NO1)Cl

Computed Properties

• Exact Mass: 301.90938g/mol
• Monoisotopic Mass: 301.90938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1690862-77-1)

5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1690862-77-1) is a significant compound in the realm of medicinal chemistry, characterized by its unique structural framework and versatile pharmacological properties. This heterocyclic compound belongs to the oxadiazole class, which has garnered considerable attention due to its broad spectrum of biological activities. The presence of both bromo and chloro substituents on the aromatic ring enhances its reactivity, making it a valuable scaffold for further derivatization and drug development.

The molecular structure of 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid consists of a central oxadiazole ring connected to a phenyl group substituted with bromine at the 2-position and chlorine at the 4-position. The carboxylic acid functionality at the 3-position of the oxadiazole ring provides an additional site for chemical modification, enabling the synthesis of various analogs with tailored biological properties. This compound has emerged as a key intermediate in the development of novel therapeutic agents targeting diverse diseases.

In recent years, 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid has been extensively studied for its potential applications in pharmaceuticals. One of the most promising areas of research is its role in anticancer therapy. The oxadiazole moiety is known to exhibit inhibitory effects on several enzymes and kinases involved in tumor growth and progression. Studies have demonstrated that derivatives of this compound can selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, the bromo and chloro substituents on the phenyl ring contribute to enhanced binding affinity to target proteins, improving the efficacy of these compounds as anticancer agents.

Another area where 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid has shown promise is in the treatment of infectious diseases. Research indicates that oxadiazole derivatives possess potent antimicrobial properties against various bacterial and viral pathogens. The structural features of this compound allow it to interact with essential bacterial enzymes and disrupt vital metabolic pathways, leading to cell death. Furthermore, its ability to cross biological membranes makes it an attractive candidate for developing novel antibiotics and antiviral drugs. Recent studies have highlighted its efficacy against multidrug-resistant strains of bacteria, underscoring its potential as a next-generation therapeutic agent.

The pharmacological activity of 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid is further enhanced by its ability to modulate inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By inhibiting key pro-inflammatory cytokines and enzymes, this compound can help regulate immune responses and mitigate tissue damage. Preclinical studies have shown that derivatives of this molecule exhibit significant anti-inflammatory effects in animal models, making them promising candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid has found utility in material science and industrial applications. Its unique chemical properties make it suitable for use as a building block in the synthesis of advanced materials with specialized functions. For instance, it can be incorporated into polymers to enhance their thermal stability and mechanical strength. Moreover, its ability to act as a ligand in coordination chemistry has opened up new avenues for designing catalysts with improved efficiency in various chemical reactions.

The synthesis of 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated aromatic compounds followed by cyclization to form the oxadiazole ring system. Advances in synthetic methodologies have enabled the efficient production of this compound on an industrial scale, facilitating further research and development efforts.

One notable aspect of working with 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid is its stability under various conditions. The presence of both bromo and chloro substituents enhances its chemical robustness, allowing it to be stored and handled without significant degradation. This stability is particularly important in pharmaceutical applications where maintaining the integrity of active ingredients is crucial for ensuring efficacy.

As research continues to uncover new applications for 5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical trials and ultimately bring new therapies to patients suffering from various diseases. The versatility of this compound makes it a valuable asset in drug discovery pipelines worldwide.

In conclusion,5-(2-Bromo-4-chlorophenyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1690862-77-1) represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique structural features and broad spectrum of biological activities make it a cornerstone in the development of novel therapeutic agents targeting cancer、infectious diseases、and inflammatory disorders。With ongoing research efforts，the full potential of this compound is yet to be realized，offering hope for innovative treatments that could improve lives around the globe。